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Compound of Interest

Compound Name:
Ethyl 3,5-dimethyl-1H-pyrazole-4-

carboxylate

Cat. No.: B181572 Get Quote

CAS Number: 35691-93-1

This technical guide provides a comprehensive overview of Ethyl 3,5-dimethyl-1H-pyrazole-4-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals

in drug development. This document outlines its chemical properties, a detailed synthesis

protocol, and potential applications based on the known biological activities of related pyrazole

derivatives.

Chemical and Physical Properties
Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a pyrazole derivative with the molecular

formula C8H12N2O2.[1] A summary of its key quantitative data is presented in the table below

for easy reference.
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Property Value Reference

CAS Number 35691-93-1 N/A

Molecular Formula C8H12N2O2 [1]

Molecular Weight 168.19 g/mol [1]

IUPAC Name
ethyl 3,5-dimethyl-1H-

pyrazole-4-carboxylate
[1]

SMILES CCOC(=O)C1=C(NN=C1C)C [1]

InChI

InChI=1S/C8H12N2O2/c1-4-

12-8(11)7-5(2)9-10-

6(7)3/h4H2,1-3H3,(H,9,10)

[1]

InChIKey
BCKARVLFIJPHQU-

UHFFFAOYSA-N
[1]

Synthesis Protocol
The synthesis of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate can be achieved through the

condensation of a β-ketoester with hydrazine. The following is a representative experimental

protocol adapted from general methods for pyrazole synthesis.

Reaction Scheme:

Ethyl 2-acetyl-3-oxobutanoate

Reaction Mixture
in Ethanol

+

Hydrazine Hydrate +

Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylateReflux

Click to download full resolution via product page

Synthesis of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Materials:
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Ethyl 2-acetyl-3-oxobutanoate

Hydrazine hydrate

Ethanol

Dichloromethane (DCM)

Ethyl acetate (EtOAc)

Hexane

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-

acetyl-3-oxobutanoate (1 equivalent) in ethanol.

Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1 equivalent) dropwise

at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: After completion of the reaction, allow the mixture to cool to room temperature.

Remove the ethanol under reduced pressure.

Extraction: To the residue, add water and extract the product with dichloromethane or ethyl

acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the

crude product.
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Purification: Purify the crude product by silica gel column chromatography using a mixture of

hexane and ethyl acetate as the eluent to yield pure Ethyl 3,5-dimethyl-1H-pyrazole-4-
carboxylate.

Potential Applications in Drug Development
While specific biological activities of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate are not

extensively documented, the pyrazole scaffold is a well-established pharmacophore found in

numerous therapeutic agents. Derivatives of pyrazole have demonstrated a wide range of

biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[2][3][4]

The presence of the pyrazole core suggests that this compound could be a valuable starting

point for the development of novel therapeutic agents. Further investigation into its biological

effects is warranted.

Experimental Workflow for Biological Screening
Given the potential of pyrazole derivatives in drug discovery, a typical workflow for the initial

biological screening of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is outlined below. This

workflow is designed to assess its cytotoxic and anti-inflammatory potential.
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Initial Screening

Hit Identification and Validation

Lead Optimization

Ethyl 3,5-dimethyl-1H-
pyrazole-4-carboxylate

Cytotoxicity Assay
(e.g., MTT on cancer cell lines)

Anti-inflammatory Assay
(e.g., COX-2 inhibition)

Active Compound Identified

Dose-Response Studies Selectivity Profiling

Validated Lead Compound

Structure-Activity
Relationship (SAR) Studies ADME/Tox Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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